Cas no 143101-66-0 (6H-Purin-6-one,2-amino-1,9-dihydro-8-methyl-, 7-oxide)

• Product Name: 6H-Purin-6-one,2-amino-1,9-dihydro-8-methyl-, 7-oxide
• CAS No: 143101-66-0
• MF: C₆H₇N₅O₂
• MW: 181.152079820633
• CID: 143623
• PubChem ID: 135602215
• Update Time: 2025-04-19

6H-Purin-6-one,2-amino-1,9-dihydro-8-methyl-, 7-oxide Chemical and Physical Properties

Names and Identifiers

• 6H-Purin-6-one,2-amino-1,9-dihydro-8-methyl-, 7-oxide
• 2-amino-8-methyl-7-oxido-3,7-dihydropurin-7-ium-6-one
• 2-Amino-1,9-dihydro-8-methyl-6H-purin-6-one 7-oxide
• 2-amino-7-hydroxy-8-methyl-3,7-dihydro-6H-purin-6-one
• 8-Meg 7-O
• 8-Methylguanine 7-oxide
• 6H-Purin-6-one, 2-amino-1,9-dihydro-8-methyl-, 7-oxide
• 143101-66-0
• 2-Imino-8-methyl-2,3-dihydro-7H-purine-6,7-diol
• DTXSID00931749

• Inchi： 1S/C6H7N5O2/c1-2-8-4-3(11(2)13)5(12)10-6(7)9-4/h13H,1H3,(H3,7,9,10,12)
• InChI Key： TVCSNVSLBZHYJC-UHFFFAOYSA-N
• SMILES： ON1C(C)=NC2=C1C(NC(N)=N2)=O

Computed Properties

• Exact Mass: 181.06011
• Monoisotopic Mass: 181.06
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 2.06
• Boiling Point: 580.2°Cat760mmHg
• Flash Point: 304.7°C
• Refractive Index: 1.929
• PSA: 110.83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Purinones